Cas no 959236-96-5 (8-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione)

8-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione structure
959236-96-5 structure
Product Name:8-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione
CAS No:959236-96-5
MF:C8H5FN2O2
MW:180.13590502739
MDL:MFCD09954844
CID:1025578
PubChem ID:10080993
Update Time:2025-09-19

8-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 8-Fluoroquinazoline-2,4(1H,3H)-dione
    • 8-fluoro-1H-quinazoline-2,4-dione
    • 8-FLUORO-2,4(1H,3H)-QUINAZOLINEDIONE
    • 8-Fluoroquizoline-2,4(1H,3H)-dione
    • 8-Fluoroquinazoline-2,4-diol
    • 8-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione
    • KSC496A0L
    • VZ31024
    • SY013583
    • W9784
    • J3.584.658A
    • 8-fluoro-2,4-dioxo-1,2,3,4-tetrahydroquinazoline
    • 8-Fluoro-2,4(1H,3H)-quinazolinedione (ACI)
    • DB-080366
    • 959236-96-5
    • 8-Fluoroquinazoline-24(1H3H)-dione
    • DS-1740
    • AKOS006312895
    • MFCD09954844
    • SCHEMBL527840
    • Z1198266470
    • EN300-3209565
    • DTXSID10435248
    • F15669
    • 8-Fluoroquinazoline-2 pound not4(1H pound not3H)-dione
    • MDL： MFCD09954844
    • Inchi： 1S/C8H5FN2O2/c9-5-3-1-2-4-6(5)10-8(13)11-7(4)12/h1-3H,(H2,10,11,12,13)
    • InChI Key： FWGXKHUKBVXXCD-UHFFFAOYSA-N
    • SMILES： O=C1NC2C(=CC=CC=2F)C(=O)N1

Computed Properties

  • Exact Mass: 180.03400
  • Monoisotopic Mass: 180.03350557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 58.2

Experimental Properties

  • Density: 1.434±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.034 g/l) (25 º C),
  • PSA: 66.24000
  • LogP: 1.18010

8-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione Security Information

8-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

8-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione Pricemore >>

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8-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione Production Method

Production Method 1

57-13-6 57-13-6
825-22-9 825-22-9
959236-96-5 959236-96-5
Reaction Conditions
1.1 7 h, 150 °C; 150 °C → 100 °C
1.2 Reagents: Water
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 3
Reference
Discovery of 1-substituted benzyl-quinazoline-2,4(1H,3H)-dione derivatives as novel poly(ADP-ribose)polymerase-1 inhibitors
Yao, Haiping; Ji, Ming; Zhu, Zhixiang; Zhou, Jie; Cao, Ran; et al, Bioorganic & Medicinal Chemistry, 2015, 23(4), 681-693

Production Method 2

57-13-6 57-13-6
825-22-9 825-22-9
959236-96-5 959236-96-5
Reaction Conditions
1.1 150 °C
Reference
2,4-Diaminopyrimidine bicycles for treating cancer
, World Intellectual Property Organization, , ,

Production Method 3

57-13-6 57-13-6
825-22-9 825-22-9
959236-96-5 959236-96-5
Reaction Conditions
1.1 2 h, 190 - 200 °C; 200 °C → rt
1.2 Reagents: Water ;  1 h, rt
Reference
Quinazoline-6-sulfonamides as tRNA synthetase inhibitors and their preparation and use for the treatment of bacterial infections
, World Intellectual Property Organization, , ,

Production Method 4

115661-37-5 115661-37-5
959236-96-5 959236-96-5
Reaction Conditions
1.1 Catalysts: 2(1H)-Pyridinone, compd. with 2,3,4,6,7,8,9,10-octahydropyrimido[1,2-a]azepine (… ;  8 h, 0.1 MPa, 80 °C
Reference
Method for preparing 2,4-(1H,3H)-quinazolinedione compound from 2-aminobenzonitrile and carbon dioxide in 2-hydroxypyridine type ionic liquid
, China, , ,

Production Method 5

2214272-31-6 2214272-31-6
959236-96-5 959236-96-5
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: p-Toluenesulfonic acid ,  Palladium ,  Water Solvents: Methanol ;  3 h, rt
1.2 Solvents: Water ;  1 h, 0 °C
Reference
Facile and efficient synthesis of quinazoline-2,4(1H,3H)-diones through sequential hydrogenation condensation
Wang, Peng-Xu; Wang, Ya-Nan; Lin, Zi-Yun; Li, Gang ; Huang, Hai-Hong, Synthetic Communications, 2018, 48(10), 1183-1189

Production Method 6

115661-37-5 115661-37-5
959236-96-5 959236-96-5
Reaction Conditions
1.1 Catalysts: 1,8-Diazabicyclo[5.4.0]undec-7-ene ,  Bis[μ-[N-[2,6-bis(1-methylethyl)phenyl]benzamidato-κN,κO:κO]]bis(tetrahydrofuran… Solvents: Dimethyl sulfoxide ;  24 h, 100 °C
Reference
Synthesis and Characterization of Amidato Divalent Lanthanide Complexes and Their Use in Forming 2,4-Quinazolidinones from CO2 and 2-Aminobenzonitriles
Wang, Qianyu; Lu, Chengrong; Zhao, Bei; Yao, Yingming, European Journal of Organic Chemistry, 2016, 2016(14), 2555-2559

Production Method 7

57-13-6 57-13-6
825-22-9 825-22-9
959236-96-5 959236-96-5
Reaction Conditions
1.1 Solvents: Phenol ;  150 °C
Reference
Synthesis and biological evaluation of 2,4-diaminoquinazoline derivatives as novel heat shock protein 90 inhibitors
Thorat, Dhanaji Achyutrao; Doddareddy, Munikumar Reddy; Seo, Seon Hee; Hong, Tae-Joon; Cho, Yong Seo; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(6), 1593-1597

8-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione Raw materials

8-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione Preparation Products

8-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione Related Literature

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